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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of ferrous bromide
(FeBr₂) through the reaction of elemental iron with hydrobromic acid. Ferrous bromide is a

valuable precursor and catalyst in various chemical processes, including organic synthesis and

the development of magnetic materials.[1][2] Its utility in the synthesis of organic bromides

makes it a compound of interest for pharmaceutical and agrochemical research.[1] This

document outlines the fundamental chemical principles, a detailed experimental protocol, and

critical considerations for the successful synthesis and handling of this compound.

Core Chemical Principles
The synthesis of ferrous bromide from iron and hydrobromic acid is a single displacement,

oxidation-reduction (redox) reaction.[3][4] In this process, elemental iron (Fe) is oxidized to its

+2 state (ferrous iron), while the hydrogen in hydrobromic acid (HBr) is reduced, forming

hydrogen gas (H₂).

The balanced chemical equation for this reaction is:

Fe(s) + 2HBr(aq) → FeBr₂(aq) + H₂(g)[3][4][5]

In this reaction, hydrobromic acid acts as the oxidizing agent, and iron serves as the reducing

agent.[3] The product, ferrous bromide, is initially formed in an aqueous solution.[6] Obtaining
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the anhydrous form requires additional steps, as direct heating of the hydrated salt can lead to

oxidation and hydrolysis, forming iron hydroxides or oxides.[6]

Quantitative Data and Physical Properties
The following table summarizes the key quantitative data based on the stoichiometry of the

reaction and the physical properties of the resulting compound.

Parameter Value Unit Notes

Reactant Molar

Masses

Iron (Fe) ~55.85 g/mol [4]

Hydrobromic Acid

(HBr)
~80.91 g/mol [4]

Product Molar Mass

Anhydrous Ferrous

Bromide (FeBr₂)
215.65 g/mol [1][7]

Stoichiometric Ratio

Fe : HBr 1 : 2 molar [4][5]

Physical Properties of

Anhydrous FeBr₂

Appearance
Yellow or brownish

solid
- [7]

Density 4.63 g/cm³ [1][7]

Melting Point 684 °C [1][7]

Boiling Point 934 °C [1][7]

Solubility
Soluble in water, THF,

methanol, ethanol
- [2][7]
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Detailed Experimental Protocol
This section details a standard laboratory procedure for the synthesis of aqueous ferrous
bromide, followed by considerations for isolating the anhydrous salt.

Objective: To synthesize ferrous bromide (FeBr₂) via the reaction of iron powder with

hydrobromic acid.

Materials:

Fine iron powder (reduced iron)

Concentrated hydrobromic acid (HBr), typically 48%

Deionized water, deoxygenated

Methanol (for an alternative synthesis route)[7]

Inert gas (e.g., Nitrogen or Argon)

Equipment:

Round-bottom flask with a reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Schlenk line or glove box for handling air-sensitive materials

Filtration apparatus (e.g., Büchner funnel or cannula)

Vacuum pump

Procedure:

Reactant Preparation:
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Carefully weigh a stoichiometric amount of fine iron powder. For example, to react with 2

moles of HBr, use approximately 55.85 g of iron.

Under an inert atmosphere to prevent premature oxidation, add the iron powder to the

round-bottom flask.

Reaction Execution:

Slowly add a stoichiometric excess of concentrated hydrobromic acid to the flask

containing the iron powder. The reaction is exothermic and will produce hydrogen gas.

Ensure proper ventilation in a fume hood.

The balanced reaction requires a 1:2 molar ratio of Fe to HBr.[4][5] A slight excess of acid

can ensure complete reaction of the iron.

The reaction may proceed slowly at room temperature.[8] Gentle heating and stirring can

be applied to increase the reaction rate.

Fit the flask with a reflux condenser and continue to stir the mixture until the evolution of

hydrogen gas ceases, indicating the completion of the reaction. The solution will typically

appear pale green, characteristic of the hexahydrated ferrous bromide complex.[9]

Product Isolation (Aqueous/Hydrated Form):

Once the reaction is complete, allow the solution to cool to room temperature.

Filter the hot solution under an inert atmosphere to remove any unreacted iron and other

solid impurities.

Cool the filtrate to induce crystallization of ferrous bromide hydrates, most commonly the

pale green hexahydrate, FeBr₂·6H₂O.[2]

Dehydration to Anhydrous Ferrous Bromide:

Obtaining anhydrous FeBr₂ from its hydrated form is challenging due to its susceptibility to

oxidation and hydrolysis.[6]
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A common method involves heating the hydrated salt in a stream of dry hydrogen bromide

gas at elevated temperatures (e.g., 400 °C).[2]

Alternatively, heating the methanol solvate complex ([Fe(MeOH)₆]Br₂) in a vacuum can

yield pure, anhydrous FeBr₂.[7]

Safety Precautions:

Hydrobromic acid is corrosive and can cause severe burns. Always handle it in a fume hood

with appropriate personal protective equipment (PPE), including gloves, safety goggles, and

a lab coat.

The reaction produces flammable hydrogen gas. Ensure the apparatus is well-ventilated and

away from ignition sources.

Ferrous bromide is hygroscopic and air-sensitive.[2] Handle and store the final product

under an inert atmosphere (e.g., in a glove box or desiccator with a drying agent).[9]

Visualized Workflows and Pathways
The following diagrams illustrate the experimental workflow and the underlying chemical

reaction pathway.
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Experimental Workflow for Ferrous Bromide Synthesis

Reactant Preparation
(Iron Powder + HBr)

Reaction Under Inert Atmosphere
(Fe + 2HBr -> FeBr2 + H2)

Combine Reactants

Heating and Stirring
(To increase reaction rate)

Promote Reaction

Cooling and Filtration
(Remove unreacted Fe)

Reaction Complete

Crystallization
(Formation of FeBr2 Hydrates)

Isolate Hydrated Product

Dehydration (Optional)
(Heating under HBr gas stream)

For Anhydrous Product

Final Product
(Anhydrous FeBr2)

Store Hydrated Product
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Caption: Experimental workflow for the synthesis of ferrous bromide.
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Chemical Pathway: Iron and Hydrobromic Acid Reaction

Iron (Fe)
(Solid, Reducing Agent)

Single Displacement
Redox Reaction

Hydrobromic Acid (HBr)
(Aqueous, Oxidizing Agent)

Ferrous Bromide (FeBr2)
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(Gas)
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Caption: Chemical reaction pathway for ferrous bromide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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